Cas no 2138411-83-1 (1-(5-Bromopyrimidin-2-yl)cyclohexane-1,4-diamine)

• Product Name: 1-(5-Bromopyrimidin-2-yl)cyclohexane-1,4-diamine
• CAS No: 2138411-83-1
• MF: C₁₀H₁₅BrN₄
• MW: 271.156900644302
• CID: 6109061
• PubChem ID: 165458573
• Update Time: 2025-10-28

1-(5-Bromopyrimidin-2-yl)cyclohexane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• EN300-739744
• 1-(5-bromopyrimidin-2-yl)cyclohexane-1,4-diamine
• 2138411-83-1
• 1-(5-Bromopyrimidin-2-yl)cyclohexane-1,4-diamine

• Inchi： 1S/C10H15BrN4/c11-7-5-14-9(15-6-7)10(13)3-1-8(12)2-4-10/h5-6,8H,1-4,12-13H2
• InChI Key： DSFMSJNGUNJLRG-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2(CCC(CC2)N)N)=NC=1

Computed Properties

• Exact Mass: 270.04801g/mol
• Monoisotopic Mass: 270.04801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.8Ų

Additional information on 1-(5-Bromopyrimidin-2-yl)cyclohexane-1,4-diamine

1-(5-Bromopyrimidin-2-yl)cyclohexane-1,4-diamine: A Comprehensive Overview

1-(5-Bromopyrimidin-2-yl)cyclohexane-1,4-diamine (CAS No. 2138411-83-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrimidine derivatives and is characterized by its brominated pyrimidine ring and cyclohexane diamine moiety. The combination of these functional groups offers a versatile platform for the development of new therapeutic agents.

The pyrimidine ring is a fundamental building block in many biologically active molecules, including nucleic acids and various pharmaceuticals. The presence of a bromine substituent at the 5-position of the pyrimidine ring can significantly influence the compound's physicochemical properties, such as solubility, lipophilicity, and reactivity. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.

The cyclohexane-1,4-diamine moiety adds further complexity to the molecule, providing multiple points for functionalization and interaction with biological targets. Diamines are known for their ability to form hydrogen bonds and coordinate with metal ions, which can enhance the compound's binding affinity and selectivity. This makes 1-(5-Bromopyrimidin-2-yl)cyclohexane-1,4-diamine an attractive candidate for drug discovery efforts targeting specific receptors or enzymes.

Recent studies have explored the potential applications of 1-(5-Bromopyrimidin-2-yl)cyclohexane-1,4-diamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry investigated its anti-inflammatory properties. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. Another study in the European Journal of Medicinal Chemistry examined its antiviral activity against several RNA viruses, including influenza and coronavirus. The findings indicated that 1-(5-Bromopyrimidin-2-yl)cyclohexane-1,4-diamine exhibited potent antiviral effects by interfering with viral replication processes.

In addition to its therapeutic potential, 1-(5-Bromopyrimidin-2-yl)cyclohexane-1,4-diamine has also been studied for its use as a synthetic intermediate in organic synthesis. Its unique structure allows for facile functionalization through various chemical reactions, making it a valuable starting material for the preparation of more complex molecules. Researchers have utilized this compound to synthesize novel derivatives with enhanced biological activities or improved pharmacological properties.

The synthesis of 1-(5-Bromopyrimidin-2-yl)cyclohexane-1,4-diamine typically involves multi-step procedures that include the formation of the brominated pyrimidine ring and subsequent coupling with cyclohexane diamine. Advanced synthetic methods such as transition-metal-catalyzed cross-coupling reactions have been employed to improve yield and purity. These synthetic strategies not only facilitate large-scale production but also enable the exploration of structural analogs with varying substituents at different positions on the pyrimidine ring or cyclohexane diamine moiety.

The safety profile of 1-(5-Bromopyrimidin-2-yl)cyclohexane-1,4-diamine is an important consideration for its potential use in pharmaceutical applications. Preclinical studies have evaluated its toxicity and pharmacokinetic properties in animal models. These studies have generally shown favorable results, with low toxicity and good bioavailability. However, further investigations are necessary to fully understand its long-term effects and potential side effects in humans.

In conclusion, 1-(5-Bromopyrimidin-2-yl)cyclohexane-1,4-diamine (CAS No. 2138411-83-1) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive candidate for further research and development. Ongoing studies continue to explore its therapeutic potential and synthetic utility, contributing to advancements in the field of chemical biology and pharmaceutical sciences.